Cas no 2229300-71-2 (Methyl 3-(3-fluorophenyl)-2-hydroxy-3-methylbutanoate)

• Product Name: Methyl 3-(3-fluorophenyl)-2-hydroxy-3-methylbutanoate
• CAS No: 2229300-71-2
• MF: C₁₂H₁₅FO₃
• MW: 226.244107484818
• CID: 6194668
• PubChem ID: 165618418
• Update Time: 2025-06-27

Methyl 3-(3-fluorophenyl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-fluorophenyl)-2-hydroxy-3-methylbutanoate
• EN300-1813530
• 2229300-71-2
• Methyl 3-(3-fluorophenyl)-2-hydroxy-3-methylbutanoate

• Inchi： 1S/C12H15FO3/c1-12(2,10(14)11(15)16-3)8-5-4-6-9(13)7-8/h4-7,10,14H,1-3H3
• InChI Key： RWPNVFMJYPMBKX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C)(C)C(C(=O)OC)O

Computed Properties

• Exact Mass: 226.10052250g/mol
• Monoisotopic Mass: 226.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 3-(3-fluorophenyl)-2-hydroxy-3-methylbutanoate

Methyl 3-(3-Fluorophenyl)-2-Hydroxy-3-Methylbutanoate: An Overview of CAS No. 2229300-71-2

Methyl 3-(3-fluorophenyl)-2-hydroxy-3-methylbutanoate (CAS No. 2229300-71-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated phenyl group and a hydroxy-methylbutanoate moiety, which contribute to its potential therapeutic applications.

The chemical structure of Methyl 3-(3-fluorophenyl)-2-hydroxy-3-methylbutanoate is represented by the formula C₁₁H₁₄FO₃. The presence of the fluorine atom in the phenyl ring imparts specific pharmacological properties, such as enhanced metabolic stability and improved binding affinity to target receptors. These attributes make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and metabolic diseases.

Recent studies have highlighted the potential of Methyl 3-(3-fluorophenyl)-2-hydroxy-3-methylbutanoate in modulating key biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a valuable therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Methyl 3-(3-fluorophenyl)-2-hydroxy-3-methylbutanoate has shown promise in neuroprotective studies. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can effectively reduce oxidative stress and neuronal damage in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the activation of antioxidant defense systems and the inhibition of apoptosis pathways.

The pharmacokinetic profile of Methyl 3-(3-fluorophenyl)-2-hydroxy-3-methylbutanoate has also been extensively studied. Data from preclinical trials indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Furthermore, it has a relatively long half-life, which could translate into fewer dosing requirements in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 3-(3-fluorophenyl)-2-hydroxy-3-methylbutanoate in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no serious adverse effects reported. These findings are encouraging and pave the way for further clinical development.

The potential applications of Methyl 3-(3-fluorophenyl)-2-hydroxy-3-methylbutanoate extend beyond its therapeutic uses. It is also being explored as a tool compound in academic research to study biological processes and validate new drug targets. Its unique chemical structure makes it an excellent candidate for structure-activity relationship (SAR) studies, which can provide insights into the molecular mechanisms underlying its biological effects.

In conclusion, Methyl 3-(3-fluorophenyl)-2-hydroxy-3-methylbutanoate (CAS No. 2229300-71-2) represents a promising compound with a wide range of potential applications in both research and clinical settings. Its unique structural features, coupled with its favorable pharmacological properties, make it an exciting area of focus for future investigations. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies for various diseases.